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Compound of Interest

Compound Name: Custirsen sodium

Cat. No.: B15598084 Get Quote

For researchers and drug development professionals, the lifecycle of an investigational drug

extends beyond its experimental use. The proper disposal of compounds like custirsen
sodium, an antisense oligonucleotide, is a critical final step to ensure laboratory safety,

environmental protection, and regulatory compliance. This guide provides essential procedural

information for the safe and effective disposal of custirsen sodium.

As an investigational drug, custirsen sodium should be managed as a hazardous waste

unless explicitly determined otherwise by a safety data sheet (SDS) or institutional

environmental health and safety (EHS) professionals.[1] Adherence to federal, state, and local

regulations is paramount throughout the disposal process.

Procedural Overview for Custirsen Sodium Disposal
The disposal of custirsen sodium, including pure compounds, solutions, and contaminated

labware (e.g., vials, pipette tips, gloves), requires a systematic approach. The following steps

outline the recommended procedure for its disposal in a laboratory or clinical research setting.

Step 1: Training and Personal Protective Equipment (PPE)

All personnel handling custirsen sodium waste must be current on chemical waste

management training.[2] Appropriate PPE, including but not limited to safety glasses, lab coats,

and gloves, should be worn at all times to minimize exposure risk.

Step 2: Waste Containment and Labeling
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Proper containment is the foundation of safe chemical waste disposal.

Select a Compatible Container: Choose a container made of a material (e.g., glass or

plastic) that is compatible with the physical and chemical properties of custirsen sodium.[2]

Secure Containment: For vials, syringes, or other original containers, it is often

recommended to dispose of them "as is" without emptying the contents.[2] All waste

materials should be placed in a designated, sealable, and clearly labeled hazardous waste

container.

Accurate Labeling: The container must be labeled with a "HAZARDOUS WASTE" label.[2]

The label should include the full chemical name ("Custirsen Sodium"), the name of the

Principal Investigator (PI), the laboratory location (building and room number), and a contact

phone number.[2] Abbreviations should be avoided.[2]

Step 3: Waste Segregation and Storage

Proper segregation prevents accidental mixing of incompatible waste streams.

Designated Storage: The labeled hazardous waste container must be stored in a designated

Satellite Accumulation Area (SAA).[2]

Secondary Containment: The SAA can be a designated space in a locked cabinet or the

primary container can be placed within a larger, secondary containment tub with a lid.[2]

Regular Inspection: The research team must inspect each container in the SAA weekly, and

these inspections must be documented.[2]

Step 4: Professional Disposal

The final disposal of custirsen sodium must be handled by qualified professionals.

Contact EHS: To initiate the disposal process, contact your institution's Environmental Health

and Safety (EHS) department.[1][2]

Scheduled Pickup: EHS will arrange for the collection of the hazardous waste by an

approved and licensed hazardous waste disposal vendor.[1]
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Incineration: The common and recommended method for the destruction of investigational

drugs like custirsen sodium is incineration at a permitted hazardous waste facility.[1][3]

Step 5: Documentation and Record Keeping

Maintaining accurate records is a critical component of regulatory compliance.

Certificate of Destruction: A certificate of destruction should be obtained from the disposal

vendor and kept on file.[1][3]

Record Retention: All records related to the disposal of custirsen sodium should be

maintained for a minimum of three years, or as required by institutional and regulatory

guidelines.[1]
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Step Key Action Rationale

1. Preparation

Ensure personnel are trained

in chemical waste

management.

Promotes safe handling and

awareness of hazards.[2]

2. Containment

Use compatible, sealed, and

clearly labeled hazardous

waste containers.

Prevents leaks, spills, and

misidentification of waste.[2]

3. Segregation

Store in a designated Satellite

Accumulation Area (SAA) with

secondary containment.

Avoids reactions with other

chemicals and provides an

extra layer of safety.[2]

4. Disposal

Arrange for pickup and

disposal through the

institutional EHS department.

Ensures handling by certified

professionals and transport to

a licensed facility.[1]

5. Destruction
Incineration is the preferred

method of destruction.

Provides complete and

irreversible destruction of the

compound.[3]

6. Documentation

Maintain detailed records,

including a certificate of

destruction.

Demonstrates regulatory

compliance and provides a

traceable history of the waste.

[1]
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Caption: Workflow for the safe disposal of custirsen sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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